Cas no 1809889-90-4 (2-Bromo-2-methylpropionyl-D6 Bromide)

• Product Name: 2-Bromo-2-methylpropionyl-D6 Bromide
• CAS No: 1809889-90-4
• MF: C₄H₆Br₂O
• MW: 229.897840023041
• CID: 5050082
• Update Time: 2025-05-19

2-Bromo-2-methylpropionyl-D6 Bromide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-2-methylpropionyl-D6 Bromide
• Aztreonam Impurity 51

• Inchi： 1S/C4H6Br2O/c1-4(2,6)3(5)7/h1-2H3
• InChI Key： YOCIJWAHRAJQFT-UHFFFAOYSA-N
• SMILES： C(C([H])([H])[H])(C([H])([H])[H])(Br)C(=O)Br

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

2-Bromo-2-methylpropionyl-D6 Bromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Bromo-2-methylpropionyl-D6 Bromide

Professional Introduction to 2-Bromo-2-methylpropionyl-D6 Bromide (CAS No. 1809889-90-4)

2-Bromo-2-methylpropionyl-D6 Bromide, identified by its CAS number 1809889-90-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, featuring a brominated and deuterated acetyl group, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural properties make it particularly valuable for applications in medicinal chemistry, where precision and stability are paramount.

The molecular structure of 2-Bromo-2-methylpropionyl-D6 Bromide consists of a bromine substituent attached to a methyl-substituted acetyl group, with the "D6" indicating the presence of deuterium atoms. This modification enhances the compound's isotopic purity, making it an ideal candidate for studies requiring high-resolution analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy. The bromine atom provides a reactive site for further functionalization, enabling chemists to tailor the compound for specific synthetic pathways.

In recent years, the demand for isotopically labeled compounds has surged due to their utility in metabolic studies and drug development. 2-Bromo-2-methylpropionyl-D6 Bromide exemplifies this trend, as it allows researchers to track metabolic pathways with greater accuracy. The deuterium atoms contribute to the compound's stability under various reaction conditions, reducing the likelihood of isotope exchange and ensuring consistent results across experiments.

One of the most compelling applications of 2-Bromo-2-methylpropionyl-D6 Bromide is in the synthesis of peptide mimetics and protease inhibitors. The brominated acetyl group can be selectively modified to introduce diverse functional groups, facilitating the creation of complex molecular architectures. This flexibility has been exploited in the development of novel therapeutic agents targeting diseases such as cancer and neurodegenerative disorders. Recent studies have demonstrated its effectiveness in generating potent inhibitors that disrupt key enzymatic pathways involved in disease progression.

The pharmaceutical industry has also leveraged 2-Bromo-2-methylpropionyl-D6 Bromide for its role in producing radiolabeled compounds used in diagnostic imaging. The combination of bromine and deuterium makes it an excellent precursor for radiotracers that can be detected using positron emission tomography (PET) or other imaging modalities. These radiolabeled derivatives are invaluable tools for studying biological processes in vivo, providing insights that would otherwise be difficult to obtain.

Advances in synthetic methodologies have further expanded the utility of 2-Bromo-2-methylpropionyl-D6 Bromide. Modern techniques such as transition metal-catalyzed cross-coupling reactions have enabled the efficient incorporation of this compound into larger molecular frameworks. This capability has been particularly beneficial in fragment-based drug discovery, where small molecular building blocks are combined to create lead compounds with desired pharmacological properties.

The regulatory landscape surrounding 2-Bromo-2-methylpropionyl-D6 Bromide is also worth considering. As an intermediate chemical, it falls under the scrutiny of agencies responsible for ensuring the safety and efficacy of pharmaceutical products. Compliance with Good Manufacturing Practices (GMP) is essential to guarantee that the compound meets stringent quality standards before being used in clinical applications. This rigorous oversight ensures that researchers and pharmaceutical companies can rely on its consistency and purity throughout their studies.

The environmental impact of using isotopically labeled compounds like 2-Bromo-2-methylpropionyl-D6 Bromide is another critical factor. While deuterium atoms are relatively non-toxic and do not accumulate in the environment, proper disposal methods must still be followed to minimize any potential ecological harm. Researchers are increasingly adopting green chemistry principles to optimize synthetic routes, reducing waste and energy consumption without compromising yield or purity.

In conclusion, 2-Bromo-2-methylpropionyl-D6 Bromide (CAS No. 1809889-90-4) represents a significant advancement in chemical synthesis and pharmaceutical research. Its unique properties make it an indispensable tool for developing new drugs and diagnostic agents, while its isotopic purity enhances the accuracy of scientific investigations. As research continues to evolve, this compound will undoubtedly play a pivotal role in shaping the future of medicine and biotechnology.